N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis of Pyrazolo and Triazine Derivatives
Researchers have developed various methodologies for synthesizing pyrazolo[5,1-c]triazines and other related heterocyclic compounds. These compounds, including the one , are synthesized through reactions involving different heterocyclic amines, hydroximoyl chlorides, and active methylene compounds. The structural characterization of these compounds is confirmed using elemental analyses and spectral data. These synthesized compounds find applications in exploring new pharmacological activities and developing novel therapeutic agents (Abdelhamid et al., 2012).
Antimicrobial and Antiviral Activities
The synthesized derivatives of the compound show remarkable antimicrobial and antiviral activities. For instance, certain benzamide-based 5-aminopyrazoles and their fused heterocyclic derivatives have demonstrated significant antiavian influenza virus activity. These findings indicate the potential of these compounds in developing treatments for infectious diseases, highlighting the compound's relevance in antiviral research (Hebishy et al., 2020).
Anticancer Potential
The exploration of novel heterocyclic hybrids of pyrazole targeting dihydrofolate reductase (DHFR) includes the design and synthesis of pyrazole analogs. These compounds have been evaluated for their antimicrobial and DHFR inhibition activities, showing promising results. Such research underscores the compound's potential application in cancer therapy, particularly in designing drugs targeting DHFR to inhibit cancer cell growth (Othman et al., 2020).
Enaminones as Building Blocks
Enaminones derived from the compound have been used as building blocks for synthesizing various heterocycles with antitumor and antimicrobial activities. This research demonstrates the compound's versatility in generating biologically active molecules that could lead to the development of new therapeutic agents (Riyadh, 2011).
properties
IUPAC Name |
N-(5-methyl-2-phenylpyrazol-3-yl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N8O/c1-12-9-16(25(23-12)13-5-3-2-4-6-13)20-17(26)14-7-8-15(22-21-14)24-11-18-10-19-24/h2-11H,1H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEFLWLDAIFSURA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.